Cas no 19765-12-9 (2-[2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethoxy]ethanol)

• Product Name: 2-[2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethoxy]ethanol
• CAS No: 19765-12-9
• MF: C₈H₁₃N₃O₄
• MW: 215.206521749496
• CID: 1389818
• PubChem ID: 209352
• Update Time: 2025-05-21

2-[2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethoxy]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethoxy]ethanol
• 2-[2-(2-methyl-4-nitroimidazol-1-yl)ethoxy]ethanol
• BRN 1577144
• 19765-12-9
• DTXSID90173454
• 1-((2-Hydroxyethoxy)ethyl)-2-methyl-4-nitroimidazole
• Ethanol, 2-[2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethoxy]-
• Imidazole, 1-((2-hydroxyethoxy)ethyl)-2-methyl-4-nitro-
• Ethanol, 2-[2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethoxy]-; Ethanol, 2-[2-(2-methyl-4-nitroimidazol-1-yl)ethoxy]- (8CI)

• Inchi： 1S/C8H13N3O4/c1-7-9-8(11(13)14)6-10(7)2-4-15-5-3-12/h6,12H,2-5H2,1H3
• InChI Key： QVBSLSLSXFFXMW-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C=C([N+](=O)[O-])N=C1C

Computed Properties

• Exact Mass: 215.09069
• Monoisotopic Mass: 215.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 90.42

Additional information on 2-[2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethoxy]ethanol

Comprehensive Analysis of 2-[2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethoxy]ethanol (CAS No. 19765-12-9)

2-[2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethoxy]ethanol (CAS No. 19765-12-9) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound belongs to the nitroimidazole derivatives, a class known for their diverse biological activities. The presence of both nitro and imidazole functional groups in its structure makes it a subject of interest for researchers exploring novel therapeutic agents and chemical intermediates.

The molecular structure of 2-[2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethoxy]ethanol features a unique combination of a 2-methyl-4-nitroimidazole core linked to an ethoxyethanol side chain. This configuration enhances its solubility in polar solvents, making it suitable for various formulation studies. Researchers often investigate its potential as a precursor in synthesizing more complex molecules, particularly in the development of antimicrobial and antiparasitic agents.

In recent years, the demand for nitroimidazole-based compounds has surged due to their relevance in addressing global health challenges. For instance, the rise of drug-resistant infections has prompted scientists to explore new chemical entities like 2-[2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethoxy]ethanol for their potential efficacy. Additionally, its role in bioconjugation and prodrug design has been highlighted in several peer-reviewed studies, aligning with the growing trend of personalized medicine.

From a synthetic chemistry perspective, the compound's CAS No. 19765-12-9 serves as a critical identifier for regulatory and safety documentation. Its stability under controlled conditions and compatibility with common laboratory techniques, such as HPLC and NMR spectroscopy, further underscore its utility in research settings. Moreover, the ethoxyethanol moiety contributes to its solubility profile, a key consideration for formulation scientists working on drug delivery systems.

The compound's relevance extends to green chemistry initiatives, where researchers aim to minimize environmental impact. Its potential as a biodegradable intermediate in synthetic pathways aligns with the broader shift toward sustainable practices in the chemical industry. This aspect has garnered attention in academic circles, particularly in studies focusing on eco-friendly synthesis methods.

In summary, 2-[2-(2-methyl-4-nitro-1H-imidazol-1-yl)ethoxy]ethanol (CAS No. 19765-12-9) represents a versatile compound with multifaceted applications. Its structural features, combined with emerging research trends, position it as a valuable asset in both pharmaceutical development and advanced chemical synthesis. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research endeavors.